Cas no 13630-22-3 (4-Chloro-2-methyl-1-(trifluoromethyl)benzene)

• Product Name: 4-Chloro-2-methyl-1-(trifluoromethyl)benzene
• CAS No: 13630-22-3
• MF: C₈H₆ClF₃
• MW: 194.581451892853
• CID: 1027530
• PubChem ID: 12712338
• Update Time: 2025-05-20

4-Chloro-2-methyl-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methyl-1-(trifluoromethyl)benzene
• 4-Chloro-2-methylbenzotrifluoride
• 5-Chloro-2-(trifluoromethyl)toluene
• N-Methyl-4-(4-(3-(trifluoroMethyl)benzaMido)phenoxy)picolinaMideTosylate
• 4-Chloro-2-methyl-benzotrifluoride
• MFCD11226543
• SCHEMBL3894448
• AKOS005255750
• DTXSID30507698
• 3-methyl-4-trifluoromethylchlorobenzene
• 3-Methyl-4-trifluoromethyl-1-chlorobenzene
• 13630-22-3
• HVUMTRFHGYASJB-UHFFFAOYSA-N

• MDL： MFCD11226543
• Inchi： 1S/C8H6ClF3/c1-5-4-6(9)2-3-7(5)8(10,11)12/h2-4H,1H3
• InChI Key： RWXLVNJPMZXECS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=C(C)C=1

Computed Properties

• Exact Mass: 194.01108
• Monoisotopic Mass: 194.0110124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Chloro-2-methyl-1-(trifluoromethyl)benzene

4-Chloro-2-methyl-1-(trifluoromethyl)benzene: A Comprehensive Overview

4-Chloro-2-methyl-1-(trifluoromethyl)benzene, also known by its CAS number 13630-22-3, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in material science, pharmaceuticals, and environmental chemistry. In this article, we delve into the properties, synthesis, applications, and the latest research findings related to this compound.

The molecular structure of 4-Chloro-2-methyl-1-(trifluoromethyl)benzene consists of a benzene ring substituted with three distinct groups: a chlorine atom at position 4, a methyl group at position 2, and a trifluoromethyl group at position 1. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly reactive under specific conditions. The presence of the trifluoromethyl group introduces significant electron-withdrawing effects, which influence the compound's reactivity and stability.

Recent studies have highlighted the importance of 4-Chloro-2-methyl-1-(trifluoromethyl)benzene in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of fluorinated aromatic compounds, which are widely used in the electronics industry for their excellent dielectric properties. For instance, a study published in Nature Materials demonstrated that derivatives of this compound can be used to create high-performance organic semiconductors for flexible electronics.

In the pharmaceutical sector, 4-Chloro-2-methyl-1-(trifluoromethyl)benzene has shown promise as an intermediate in drug discovery. Its ability to undergo various substitution reactions makes it a valuable building block for constructing complex molecular frameworks. A research team at the University of California reported that derivatives of this compound exhibit potent anti-inflammatory activity, paving the way for potential therapeutic applications.

The synthesis of CAS No. 13630-22-3 involves a multi-step process that typically begins with chlorination or fluorination reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium catalysts has been shown to significantly improve yields while reducing waste generation.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 4-Chloro-2-methyl-1-(trifluoromethyl)benzene. Initial findings suggest that while it is not inherently toxic at low concentrations, its persistence in certain environmental conditions warrants further investigation. Regulatory bodies are increasingly focusing on such compounds due to their potential long-term effects on ecosystems.

The demand for CAS No. 13630-22-3 continues to grow as industries seek innovative solutions for next-generation materials and pharmaceuticals. Its unique combination of electronic properties and reactivity positions it as a key player in modern chemical research. As technology advances and new applications emerge, this compound is expected to play an even more critical role in shaping future innovations across multiple disciplines.

In conclusion, 4-Chloro-2-methyl-1-(trifluoromethyl)benzene, or CAS No. 13630-22-3, stands out as a remarkable compound with diverse applications and ongoing research potential. Its role in material science, pharmaceuticals, and environmental chemistry underscores its significance in contemporary chemical research. As scientists continue to explore its properties and applications, this compound is poised to contribute significantly to technological advancements and sustainable development.